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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-Bromo-2-
chlorophenol-13C6, a stable isotope-labeled compound. Given that the isotopic labeling with
13C does not alter the chemical properties or toxicity, the data and safety recommendations
provided herein are based on the unlabeled compound, 4-Bromo-2-chlorophenol. This guide is
intended for use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties

4-Bromo-2-chlorophenol-13C6 is the 3C-labeled version of 4-bromo-2-chlorophenol. The
unlabeled form is a white solid and is primarily used as an intermediate in the synthesis of
agrochemicals, such as the organophosphate insecticide profenofos.[1][2][3] It is also a known
metabolite of profenofos.[4][5]

The following table summarizes the key chemical and physical properties of 4-Bromo-2-
chlorophenol.
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Property Value Source

Chemical Formula CeHaBrCIO [61[71[8]

Molecular Weight 207.45 g/mol [61[71[8]

CAS Number 3964-56-5 [6]17118]
White solid, fibers, or off-white

Appearance , [1]
crystalline powder

Melting Point 47-49 °C [718][°]

Boiling Point 232-235 °C [71[81I9]

Flash Point > 112 °C (> 233.6 °F) [1][10]
Practically insoluble in water.

Solubility Soluble in organic solvents like  [7][8]

benzene and toluene.

Vapor Pressure

0.037 mmHg at 25°C

[8]

Density

~1.8 g/cm?3

[3]

Toxicological Information and Hazard Identification

4-Bromo-2-chlorophenol is classified as a hazardous substance.[11][12] It is harmful if

swallowed and causes irritation to the skin, eyes, and respiratory system.[1][12][13][14]

Hazard Classification Description Source
Harmful if swallowed. LD50

Acute Oral Toxicity (oral, rat) is estimated at 500 [14][15]
mg/kg.

Skin Corrosion/Irritation Causes skin irritation. [1][6][13][14]

Serious Eye Damage/Irritation Causes serious eye irritation. [1][6][13][14]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[6]19]
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Emergency Overview: Warning! Causes eye, skin, and respiratory tract irritation.[1] Toxic if
swallowed.[11][12] Animal experiments suggest that ingestion of less than 40 grams may be
fatal or cause serious health damage.[11][12]

Safe Handling and Storage

As 4-Bromo-2-chlorophenol-13C6 is a stable isotope-labeled compound, no special
precautions for radioactivity are necessary.[13] The handling and storage procedures are the
same as for the unlabeled compound.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling this compound. The
following PPE is recommended:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

» Skin Protection: Wear appropriate protective gloves to prevent skin exposure. A lab coat or
other protective clothing should be worn.[1][13]

» Respiratory Protection: Use in a well-ventilated area. A chemical fume hood is recommended
when handling larger quantities or if there is a risk of generating dust or aerosols.[13] If
ventilation is inadequate, a NIOSH-approved respirator should be worn.[1]

Handling Procedures
e Wash hands thoroughly after handling.[1][13]

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Do not eat, drink, or smoke in the laboratory.[13]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[13]

Storage Conditions

o Store in a tightly closed container.[1][13]
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» Store in a cool, dry, well-ventilated area.[1][13]

o Store away from incompatible materials and foodstuff containers.[11]

o Protect from light by storing in an amber vial or a light-proof container.[13]

Emergency Procedures

First Aid Measures

Exposure Route

First Aid Procedure

Source

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. If breathing is
difficult, give oxygen. If not
breathing, give artificial

respiration. Get medical help.

[1][10][13]

Skin Contact

Immediately remove all
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.
Get medical aid if irritation

OCcCurs.

[1][10][13]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes. Get

medical aid.

[1]013][14]

Ingestion

Do NOT induce vomiting.
Rinse mouth. If conscious and
alert, drink 2-4 cupfuls of milk
or water. Never give anything
by mouth to an unconscious
person. Get immediate medical

aid.

[1](10][14]
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Accidental Release Measures

e Minor Spills:
o Wear appropriate PPE.
o Use dry clean-up procedures and avoid generating dust.
o Vacuum or sweep up the material and place it into a suitable, labeled disposal container.
o Clean the spill area with soap and water.
e Major Spills:

o Evacuate the area and move upwind.

[¢]

Alert emergency responders.

[e]

Wear full-body protective clothing and a self-contained breathing apparatus.

[e]

Contain the spill with sand, earth, or vermiculite.

o

Prevent spillage from entering drains or waterways.

Experimental Protocols

While specific experimental protocols for 4-Bromo-2-chlorophenol-13C6 are not widely
published, its primary use is as an internal standard in analytical methods or in metabolic
studies of profenofos. Below is a generalized protocol for the in vitro metabolism of profenofos
to 4-bromo-2-chlorophenol, which can be adapted for use with the 13C-labeled compound for
tracer studies.

Objective: To determine the in vitro metabolism of profenofos to 4-bromo-2-chlorophenol by
human liver microsomes.

Materials:

¢ Profenofos
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Pooled human liver microsomes (HLM)

4-Bromo-2-chlorophenol (for standard curve)

4-Bromo-2-chlorophenol-13C6 (as internal standard)

100 mM Tris—HCI buffer (pH 7.4) containing 5 mM MgClz, 1 mM EDTA, and 50 pyM iso-OMPA
NADPH

12 N HCI

Toluene

BSTFA (derivatizing agent)

Gas chromatograph with a micro-electron capture detector (GC/UECD) or mass
spectrometer (GC/MS)

Procedure:

Prepare a stock solution of profenofos in a suitable solvent (e.g., DMSO).

In a microcentrifuge tube, combine HLM (0.1 mg protein/mL final concentration) with the Tris-
HCI buffer.

Add profenofos to the reaction mixture at the desired concentrations (e.g., 0.1 to 80 uM).
Pre-incubate the mixture at 37°C.
Initiate the metabolic reaction by adding 1 mM NADPH.

Incubate for a predetermined time (e.g., 2 minutes) at 37°C, ensuring the reaction is in the
linear range.

Quench the reaction by adding 50 pL of 12 N HCI.

Add a known amount of 4-Bromo-2-chlorophenol-13C6 as an internal standard.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b15557072?utm_src=pdf-body
https://www.benchchem.com/product/b15557072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Extract the metabolite by adding 1 mL of toluene and vortexing.

o Centrifuge to separate the organic and aqueous layers.

o Transfer the toluene (upper) layer to a clean tube.

o Derivatize the sample by adding BSTFA and heating at 70°C for 1 hour.

e Analyze the sample by GC/UECD or GC/MS to quantify the amount of 4-bromo-2-
chlorophenol formed relative to the internal standard.

Visualizations

The following diagrams illustrate key safety and experimental workflows.

Figure 1. GHS Hazard Pictograms for 4-Bromo-2-chlorophenol.
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Figure 2. General workflow for the safe handling of 4-Bromo-2-chlorophenol-13C6.
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Figure 3. Flowchart for first aid response to exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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